Pelargonic acid, morpholine salt

Pelargonic acid, morpholine salt (CAS 67952-98-1) is a 1:1 organic salt combining the lipophilic C9 aliphatic chain of nonanoic acid with the hydrophilic, volatile cyclic amine morpholine. In industrial procurement, this compound is primarily valued as a dual-action volatile corrosion inhibitor (VCI) and a highly water-soluble surfactant precursor. By neutralizing the inherently water-insoluble free fatty acid, the morpholine salt achieves a tunable hydrophilic-lipophilic balance (HLB) and a stable, mildly alkaline pH profile. This makes it a critical raw material for formulating low-VOC aqueous bio-herbicides, advanced metalworking fluids, and vapor-phase protective coatings where generic inorganic salts or free acids fail to provide the necessary phase mobility or solubility [1].

Generic substitution with free pelargonic acid or inorganic pelargonate salts (e.g., sodium pelargonate) fundamentally compromises formulation stability and application efficacy. Free pelargonic acid is practically insoluble in water, requiring high concentrations of organic solvents or heavy emulsifiers to maintain stable dispersions, which increases VOC content and formulation costs [1]. Conversely, while inorganic salts offer water solubility, they completely lack vapor-phase mobility. The morpholine salt is non-interchangeable in anti-corrosion applications because morpholine is a volatile amine; it allows the compound to vaporize and deposit a protective hydrophobic pelargonate film on unexposed metal surfaces, a mechanism impossible with non-volatile sodium or potassium substitutes [2].

Aqueous Solubility and Low-VOC Formulation Compatibility

Formulating active C9 fatty acids into aqueous concentrates is a major procurement hurdle. Free pelargonic acid requires up to 9% w/w heavy emulsifiers (e.g., Brij 58) or organic co-solvents to form a stable emulsion. In contrast, neutralizing the acid into an amine salt like morpholine pelargonate dramatically increases aqueous solubility, allowing for the creation of stable, clear aqueous concentrates (up to 20% active ingredient) using only water as the carrier [1]. This direct water solubility eliminates the need for VOC-heavy solvent packages.

Enables the procurement of a ready-to-use water-soluble active for zero-VOC industrial cleaners and bio-herbicides.

Vapor-Phase Corrosion Inhibition (VCI) Efficacy

In protective packaging and enclosed metalworking systems, contact-only inhibitors are insufficient. Morpholine pelargonate functions as an active Volatile Corrosion Inhibitor (VCI) when dispersed in matrices like water-soluble waxes. Unlike sodium pelargonate, which has a vapor pressure approaching zero, the morpholine salt provides a continuous vapor-phase amine and hydrophobic C9 barrier. Historical patent data demonstrates its specific utility in VCI wax dispersions to protect enclosed metallic objects from atmospheric moisture, providing dual-phase (vapor and contact) protection [1].

Essential for buyers formulating VCI papers, films, or rust-preventative coatings where the inhibitor must migrate to protect complex geometries.

Static Water Drop Corrosion Inhibition in Base Oils

The performance of rust preventatives in synthetic and petroleum base oils relies heavily on the additive's ability to partition at the oil-water interface. In standardized static water drop tests, the morpholine salt of pelargonic acid (formulated at pH 7.3) demonstrated active contact corrosion inhibition, maintaining protective films for 24 to 72 hours. In contrast, unformulated base oils and unmodified long-chain free fatty acids (like pure stearic or linoleic acid) routinely fail these tests, showing no inhibition and allowing immediate oxidative attack [1].

Justifies the procurement of the pre-formed morpholine salt over cheaper bulk fatty acids for high-performance lubricant additive packages.

Volatile Corrosion Inhibitor (VCI) Packaging and Coatings

Directly leveraging its vapor-phase mobility, morpholine pelargonate is ideal for impregnation into wrapping papers, polyethylene films, and water-soluble waxes. It continuously vaporizes to form a monomolecular protective layer on enclosed metal parts, preventing atmospheric corrosion during shipping and storage [1].

Low-VOC Aqueous Bio-Herbicide Formulations

Because the morpholine salt overcomes the severe water insolubility of free pelargonic acid, it is a highly effective active ingredient precursor for non-selective, contact bio-herbicides. It allows manufacturers to produce highly concentrated, stable aqueous solutions without relying on expensive and environmentally restricted organic solvents [2].

Additive for Metalworking Fluids and Synthetic Lubricants

Utilizing its proven efficacy in static water drop tests, this salt is incorporated into metalworking fluids and rust-preventative oils. The morpholine component buffers the fluid against acidic degradation, while the C9 pelargonate chain provides a durable, hydrophobic boundary layer on the machined metal surface [3].